Cas no 3002445-10-2 ((2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol)

(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol is a brominated and fluorinated aromatic compound featuring a thiophene moiety, making it a versatile intermediate in organic synthesis. Its distinct structure, combining halogenated phenyl and heteroaromatic groups, enables applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of bromo and fluoro substituents enhances reactivity for cross-coupling reactions, while the thiophene ring contributes to electronic diversity. This compound is valued for its potential in constructing complex scaffolds with tailored properties. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science.
(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol structure
3002445-10-2 structure
Product Name:(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol
CAS No:3002445-10-2
MF:C12H10BrFOS
MW:301.174604892731
CID:6797102
PubChem ID:171366917
Update Time:2025-11-02

(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol
    • 3002445-10-2
    • (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol
    • Inchi: 1S/C12H10BrFOS/c1-7-5-8(13)11(9(14)6-7)12(15)10-3-2-4-16-10/h2-6,12,15H,1H3
    • InChI Key: YEBCIYQWOIOLSW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1C(C1=CC=CS1)O)F

Computed Properties

  • Exact Mass: 299.96198g/mol
  • Monoisotopic Mass: 299.96198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.558±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 394.4±37.0 °C(Predicted)
  • pka: 12.32±0.20(Predicted)

(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605368-250mg
(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol; .
3002445-10-2
250mg
€355.80 2024-07-19
abcr
AB605368-1g
(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol; .
3002445-10-2
1g
€659.60 2024-07-19
abcr
AB605368-5g
(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol; .
3002445-10-2
5g
€2218.40 2024-07-19

Additional information on (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol

Comprehensive Guide to (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol (CAS No. 3002445-10-2): Properties, Applications, and Market Insights

The compound (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol (CAS No. 3002445-10-2) is a specialized organobromine and fluorinated derivative with a unique molecular structure combining a thiophene ring and a substituted phenyl group. This chemical has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. In this article, we delve into its properties, synthesis, applications, and the latest market trends.

Chemical Properties and Structure
The molecular formula of (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol is C12H10BrFOS, with a molecular weight of 301.17 g/mol. The presence of both bromine and fluorine substituents enhances its electrophilic character, making it a valuable intermediate in organic synthesis. The thiophene moiety contributes to its aromatic stability, while the hydroxyl group offers functionalization opportunities for further derivatization.

Synthesis and Industrial Production
The synthesis of (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol typically involves a multi-step process, starting from commercially available precursors like 2-bromo-6-fluoro-4-methylbenzaldehyde and 2-thiophenemagnesium bromide. Grignard reactions followed by careful purification yield the final product. Recent advancements in green chemistry have prompted researchers to explore catalytic methods to improve yield and reduce waste, aligning with the growing demand for sustainable chemical production.

Applications in Pharmaceutical Research
One of the most promising applications of (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol lies in drug discovery. Its structural features make it a candidate for developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential role in targeting drug-resistant bacteria, a pressing global health concern. Additionally, its fluorinated and brominated components are being studied for their ability to enhance drug bioavailability and metabolic stability.

Material Science and Electronics
Beyond pharmaceuticals, this compound is being explored in organic electronics. The thiophene ring is a common building block in conductive polymers and OLED materials. When incorporated into polymeric systems, (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol could contribute to the development of next-generation flexible displays and solar cells, addressing the rising demand for renewable energy solutions.

Market Trends and Future Outlook
The global market for fluorinated and brominated compounds is expanding, driven by their applications in life sciences and advanced materials. With increasing R&D investments in precision medicine and sustainable technologies, demand for intermediates like (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol is expected to grow. Suppliers are focusing on scalable synthesis methods to meet this demand while adhering to stringent environmental regulations.

Safety and Handling Considerations
While (2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol is not classified as hazardous under standard guidelines, proper handling protocols should be followed. Researchers are advised to use personal protective equipment (PPE) and work in well-ventilated areas. Always consult the latest Safety Data Sheet (SDS) for detailed handling instructions.

Conclusion
(2-Bromo-6-fluoro-4-methylphenyl)(thiophen-2-yl)methanol (CAS No. 3002445-10-2) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure and reactivity make it a valuable asset for researchers tackling challenges in drug development and renewable energy. As innovation continues, this compound is poised to play a pivotal role in shaping future technologies.

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